Cas no 878417-05-1 (3,6,7-Trimethyl-1-benzofuran-2-carboxylic acid)

• Product Name: 3,6,7-Trimethyl-1-benzofuran-2-carboxylic acid
• CAS No: 878417-05-1
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD06645081
• CID: 1074017
• PubChem ID: 6484626
• Update Time: 2025-04-20

3,6,7-Trimethyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6,7-Trimethyl-benzofuran-2-carboxylic acid
• 3,6,7-TRIMETHYL-1-BENZOFURAN-2-CARBOXYLIC ACID
• F2169-0516
• 878417-05-1
• DTXSID00424464
• BDBM50424721
• EN300-237850
• CS-0281845
• 3,6,7-Trimethylbenzofuran-2-carboxylicacid
• AB01266325-03
• 3,6,7-Trimethylbenzofuran-2-carboxylic acid
• CHEMBL2314508
• AKOS000301965
• BRD-K77466920-001-01-1
• NCGC00322626-01
• DB-356682
• STK522124
• 3,6,7-Trimethyl-1-benzofuran-2-carboxylic acid

• MDL： MFCD06645081
• Inchi： 1S/C12H12O3/c1-6-4-5-9-8(3)11(12(13)14)15-10(9)7(6)2/h4-5H,1-3H3,(H,13,14)
• InChI Key： VJKQDNBXKMSKKV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C2C=CC(C)=C(C)C1=2

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

3,6,7-Trimethyl-1-benzofuran-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans